Imidafenacin Related Compound 1
Overview
Description
Scientific Research Applications
Pseudopolymorphic Transformation Analysis
Imidafenacin Related Compound 1: has been studied for its pseudopolymorphic transformations, which are changes in the crystalline and solvate forms of a compound. This is particularly important in pharmaceuticals, as different forms can have distinct physicochemical properties affecting drug efficacy and stability .
Microanalysis via Near-Infrared Spectroscopy
A novel approach using near-infrared (NIR) spectroscopy combined with a humidity-controlled 96-well plate has been applied to Imidafenacin . This method allows for the quantitative evaluation of pseudopolymorphic transformations, providing a more efficient and less resource-intensive alternative to traditional methods .
Polymorphism Characterization
Chemometric Techniques
The same combination of NIR spectroscopy and humidity-controlled 96-well plates has been used to characterize the polymorphic properties of Imidafenacin . This technique requires only small sample quantities, making it suitable for early drug development stages .
Impact on Drug Development
Understanding the polymorphic forms of Imidafenacin is crucial for predicting the behavior of hygroscopic candidates in solid pharmaceutical preparations. This knowledge aids in selecting the appropriate solid dosage forms during clinical development .
Extended-Release Formulation
Fluid-Bed Coating Technique
Imidafenacin: has been formulated into an extended-release (ER) system using a fluid-bed coating technique. This system aims to provide a once-a-day medication regimen, improving patient compliance. The drug-layered pellets are coated with Eudragit RS, a release modifier, to control the drug release rate .
Future Directions
Future directions for research on Imidafenacin Related Compound 1 could include further studies to assess its pharmacokinetics, clinical efficacy, safety, and tolerability in different populations . Additionally, more studies could evaluate and compare its efficacy, safety, and tolerability with other largely utilized antimuscarinics .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Imidafenacin Related Compound 1 involves a series of chemical reactions starting from commercially available starting materials.", "Starting Materials": [ "3-hydroxy-2-naphthoic acid", "Ethyl chloroformate", "2-amino-2-methylpropan-1-ol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water", "Organic solvents" ], "Reaction": [ "Step 1: Protection of the hydroxyl group of 3-hydroxy-2-naphthoic acid using ethyl chloroformate and 2-amino-2-methylpropan-1-ol to form the corresponding ester", "Step 2: Deprotection of the ester using sodium hydroxide to obtain the free acid", "Step 3: Conversion of the carboxylic acid to the corresponding acid chloride using thionyl chloride or oxalyl chloride", "Step 4: Reaction of the acid chloride with sodium azide to form the corresponding azide compound", "Step 5: Reduction of the azide compound using hydrogen gas and palladium catalyst to form the corresponding amine", "Step 6: Reaction of the amine with ethyl chloroformate to form the corresponding carbamate", "Step 7: Hydrolysis of the carbamate using hydrochloric acid to obtain Imidafenacin Related Compound 1", "Step 8: Purification and isolation of the final product using column chromatography and recrystallization" ] } | |
CAS RN |
170105-20-1 |
Product Name |
Imidafenacin Related Compound 1 |
Molecular Formula |
C19H19N3O |
Molecular Weight |
305.38 |
Appearance |
Solid |
Purity |
> 95% |
quantity |
Milligrams-Grams |
synonyms |
4-(1H-Imidzol-1-yl)-2,2-Diphenylbutanamide |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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